Cas no 65228-13-9 (FERRIC CHOLINE CITRATE)

• Product Name: FERRIC CHOLINE CITRATE
• CAS No: 65228-13-9
• MF: C₁₁H₁₈FeNO₈
• MW: 348.107525348663
• CID: 501469
• PubChem ID: 76966607
• Update Time: 2025-04-19

FERRIC CHOLINE CITRATE Chemical and Physical Properties

Names and Identifiers

• FERRIC CHOLINE CITRATE
• Choline citrate,ferric
• FERROCHOLINATE
• IRON (III) CHOLINE CITRATE
• IRON CHOLINE CITRATE
• ETHANAMINIUM, 2-HYDROXY-N,N,N-TRIMETHYL-, (OC-6-44)-(2-(HYDROXY-.KAPPA.O)-1,2,3-PROPANETRICARBOXYLATO(4-)-.KAPPA.O1,.KAPPA.O2)FERRATE(1-) (1:1)
• FERROCHOLINATE ANHYDROUS
• Q27231172
• 0W21KB56NS
• 2-hydroxyethyl(trimethyl)azanium;iron(3+);2-oxidopropane-1,2,3-tricarboxylate
• UNII-0W21KB56NS
• 2-hydroxy-N,N,N-trimethylethanaminium iron(III) 2-oxidopropane-1,2,3-tricarboxylate
• 65228-13-9

• Inchi： 1S/C6H7O7.C5H14NO.Fe/c7-3(8)1-6(13,5(11)12)2-4(9)10;1-6(2,3)4-5-7;/h1-2H2,(H,7,8)(H,9,10)(H,11,12);7H,4-5H2,1-3H3;/q-1;+1;+3/p-3
• InChI Key： YJBFEDKRBVBHSN-UHFFFAOYSA-K
• SMILES： [Fe+3].OCC[N+](C)(C)C.[O-]C(C(=O)[O-])(CC(=O)[O-])CC(=O)[O-]

Computed Properties

• Exact Mass: 348.03800
• Monoisotopic Mass: 348.038177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 164Ų

Experimental Properties

• PSA: 163.68000
• LogP: -5.13200